Cas no 64464-08-0 (ETHANAMINE, 2-[2-(PHENYLMETHOXY)PHENOXY]-, HYDROCHLORIDE)

• Product name: ETHANAMINE, 2-[2-(PHENYLMETHOXY)PHENOXY]-, HYDROCHLORIDE
• CAS No: 64464-08-0
• MF: C₁₅H₁₈ClNO₂
• MW: 279.761923313141
• CID: 3429554
• PubChem ID: 85914886

ETHANAMINE, 2-[2-(PHENYLMETHOXY)PHENOXY]-, HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• ETHANAMINE, 2-[2-(PHENYLMETHOXY)PHENOXY]-, HYDROCHLORIDE
• Ethanamine, 2-[2-(phenylmethoxy)phenoxy]-, hydrochloride (1:1)
• 2-[2-(Benzyloxy)phenoxy]ethanamine hydrochloride
• 2-(2-(Benzyloxy)phenoxy)ethanamine hydrochloride
• A1-20727
• 64464-08-0

• Inchi： InChI=1S/C15H17NO2.ClH/c16-10-11-17-14-8-4-5-9-15(14)18-12-13-6-2-1-3-7-13;/h1-9H,10-12,16H2;1H
• InChI Key： OWKYGFZEVYHXKD-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 279.1026065Da
• Monoisotopic Mass: 279.1026065Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 217
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų